1,2,3,4-Tetrahydronaphthalen-2-yl methanesulfonate

• Molecular Formula: C11H14O3S
• Molecular Weight: 226.29 g/mol
• IUPAC Name: 1,2,3,4-tetrahydronaphthalen-2-yl methanesulfonate
• InChI: InChI=1S/C11H14O3S/c1-15(12,13)14-11-7-6-9-4-2-3-5-10(9)8-11/h2-5,11H,6-8H2,1H3
• InChI Key: GCHSTPNWXULIPY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OC1CCC2=CC=CC=C2C1

Description

1,2,3,4-Tetrahydronaphthalen-2-yl methanesulfonate is a useful research compound. Its molecular formula is C11H14O3S and its molecular weight is 226.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-tetralinol (0.86 g) in pyridine (5 ml) was stirred with cooling to 0°. Methylsulphonyl chloride (0.8 g) was added dropwise while maintaining the temperature at 0°. The mixture was then allowed to warm to room temperature and was stirred for 0.5 hour. The mixture was then poured on to ice and immediately a white precipitate formed; the mixture was allowed to stand overnight. The precipitate was then filtered off, washed with water and air-dried to give 2-methylsulphonyloxytetralin (0.72 g), m.p. 60°-62°.